3-(aminomethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one hydrochloride

• IUPAC Name: 3-(aminomethyl)-6,7-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-8-one;hydrochloride
• InChI: InChI=1S/C6H9N5O.ClH/c7-3-4-9-10-5-6(12)8-1-2-11(4)5;/h1-3,7H2,(H,8,12);1H
• InChI Key: VBVUGNOVJUJALO-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NN=C2C(=O)N1)CN.Cl
• Molecular Formula: C6H10ClN5O
• Molecular Weight: 203.63 g/mol
• CAS No.: 2094616-87-0

Description

“3-(aminomethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one hydrochloride” is a compound with the CAS Number: 2089257-99-6. It has a molecular weight of 201.62. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

A series of novel triazolo[4,3-a]pyrazine derivatives, including “this compound”, were synthesized. The structures of these compounds were characterized using various techniques, such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H7N5O.ClH/c7-3-4-9-10-5-6(12)8-1-2-11(4)5;/h1-2H,3,7H2,(H,8,12);1H. This code provides a unique identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. More detailed physical and chemical properties such as density, melting point, and boiling point are not provided in the available literature.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activity : A study by Hassan (2013) explored the synthesis of pyrazoline and pyrazole derivatives, including compounds related to 3-(aminomethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one hydrochloride. These compounds demonstrated antimicrobial activity against organisms such as E. coli and S. aureus, indicating potential applications in developing new antimicrobial agents (Hassan, 2013).

• Synthesis and Theoretical Studies : Research by Crabb et al. (1997) involved the synthesis and reactions of [1,2,4]triazolo[4,3-a]pyrazinium-3-aminides, providing insight into the structure and electronic properties of these compounds. This could have implications for designing molecules with specific electronic characteristics for various applications (Crabb et al., 1997).

• Anticonvulsant Activity : A study on 8-amino-3-benzyl-1,2,4-triazolo[4,3-a]pyrazines revealed that several synthesized compounds exhibited potent anticonvulsant activity. This suggests the potential of these compounds in developing new treatments for epilepsy (Kelley et al., 1995).

• Human Renin Inhibitory Activity : Compounds incorporating the 1,2,4-triazolo[4,3-a]pyrazine core were found to inhibit human renin effectively, suggesting a role in managing hypertension. However, challenges with oral absorption highlight the need for further optimization (Roberts et al., 1990).

• Antimicrobial Agents : New series of triazole[3,4-b][1,3,4]thiadiazoles bearing pyrazole moieties were synthesized and showed marked inhibition of bacterial and fungal growth, indicating their potential as antimicrobial agents (Reddy et al., 2010).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.